Cas no 1228070-84-5 (3-(2,4-Dimethylphenoxy)pyrrolidine hydrochloride)

• Product Name: 3-(2,4-Dimethylphenoxy)pyrrolidine hydrochloride
• CAS No: 1228070-84-5
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 1072056
• PubChem ID: 53409185
• Update Time: 2025-08-03

3-(2,4-Dimethylphenoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dimethylphenoxy)pyrrolidine hydrochloride
• 3-(2,4-Dimethylphenoxy)pyrrolidine hydrochloride, AldrichCPR
• 3-(2,4-dimethylphenoxy)pyrrolidine;hydrochloride
• 1228070-84-5
• 3-(2,4-DIMETHYLPHENOXY)PYRROLIDINEHYDROCHLORIDE
• AKOS015844499

• MDL： MFCD16613950
• Inchi： 1S/C12H17NO.ClH/c1-9-3-4-12(10(2)7-9)14-11-5-6-13-8-11;/h3-4,7,11,13H,5-6,8H2,1-2H3;1H
• InChI Key： QCDZCOGZJBFXHC-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C)=CC=1C)C1CNCC1

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Melting Point: NA

3-(2,4-Dimethylphenoxy)pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2,4-Dimethylphenoxy)pyrrolidine hydrochloride

Research Brief on 3-(2,4-Dimethylphenoxy)pyrrolidine hydrochloride (CAS: 1228070-84-5): Recent Advances and Applications

3-(2,4-Dimethylphenoxy)pyrrolidine hydrochloride (CAS: 1228070-84-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrrolidine core and dimethylphenoxy substituent, has recently emerged as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features make it a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent studies have highlighted the role of 3-(2,4-Dimethylphenoxy)pyrrolidine hydrochloride in modulating neurotransmitter systems. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of serotonin receptor modulators, with potential applications in treating anxiety and depression disorders. The compound's ability to cross the blood-brain barrier, coupled with its favorable pharmacokinetic profile, has spurred further investigation into its therapeutic potential.

In synthetic chemistry, researchers have developed innovative methods for the scalable production of 3-(2,4-Dimethylphenoxy)pyrrolidine hydrochloride. A recent patent (WO2023056121) describes an optimized catalytic process that improves yield and purity while reducing environmental impact. This advancement addresses previous challenges in large-scale manufacturing, making the compound more accessible for preclinical studies.

Structural-activity relationship (SAR) studies utilizing 3-(2,4-Dimethylphenoxy)pyrrolidine hydrochloride have provided valuable insights into drug design. Computational modeling and X-ray crystallography data published in ACS Chemical Biology (2024) reveal how modifications to the pyrrolidine ring influence binding affinity to target proteins. These findings are guiding the development of next-generation compounds with enhanced selectivity and reduced off-target effects.

The safety profile of 3-(2,4-Dimethylphenoxy)pyrrolidine hydrochloride has been evaluated in recent toxicological studies. Research published in Regulatory Toxicology and Pharmacology (2023) indicates favorable results in acute and subchronic toxicity testing, supporting its continued development as a pharmaceutical intermediate. However, researchers note the need for further investigation into long-term exposure effects.

Looking forward, 3-(2,4-Dimethylphenoxy)pyrrolidine hydrochloride represents a versatile building block with multiple applications in drug discovery. Its combination of synthetic accessibility and biological relevance positions it as a valuable tool for medicinal chemists. Ongoing research is exploring its potential in areas beyond CNS disorders, including inflammation and metabolic diseases, suggesting a broadening scope for this compound in pharmaceutical development.